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Compound of Interest

Compound Name: MOC-Val-OH

Cat. No.: B1282599 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling MOC-Val-OH. Adherence to these guidelines is critical to ensure

personal safety and maintain a secure laboratory environment. MOC-Val-OH, or N-

Methoxycarbonyl-L-valine, is a solid, white to off-white powder used in chemical synthesis.[1]

While specific toxicological data is limited, it may be harmful if inhaled, swallowed, or absorbed

through the skin, and can cause irritation to the respiratory tract, skin, and eyes.[1]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling MOC-
Val-OH.
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Protection Type Required Equipment Specifications and Use

Eye Protection
Safety glasses with side

shields

Must conform to EN166

standards to protect against

dust and splashes.[1]

Hand Protection Chemical-resistant gloves
Handle with gloves at all times.

[1]

Body Protection Laboratory coat

Choose body protection

appropriate for the amount and

concentration of the substance

being handled.[1]

Respiratory Protection N95 or P1 dust mask

Recommended when handling

the powder to avoid nuisance

levels of dust.[1]

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Before handling, thoroughly review the Safety Data Sheet (SDS).

Ensure a chemical spill kit is readily accessible.

Work in a designated, well-ventilated area, preferably within a fume hood to minimize

inhalation exposure.[1]

Handling:

Don all required personal protective equipment as outlined in the table above.

Avoid direct contact with skin and eyes.[1]

Take care to prevent the formation of dust and aerosols during handling.[1]

Storage:
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Keep the container tightly closed when not in use.[1]

Store in a dry, well-ventilated place away from strong oxidizing agents and strong acids.[1]

Spill and Decontamination Protocol
In the event of a spill, follow these steps to decontaminate the area safely:

Evacuate and Secure:

Alert personnel in the immediate area and restrict access.

Assess the Spill:

For small spills, proceed with the following cleanup steps. For large spills, evacuate the

laboratory and contact the institutional safety office.

Decontamination Procedure:

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

Cover the spill with an absorbent material.

For decontamination of surfaces, an enzymatic detergent can be effective for proteins and

peptides.[1] Alternatively, a 10% bleach solution can be used.

Allow the decontamination solution to have a sufficient contact time (e.g., 20 minutes for

bleach solution).

Wipe up the absorbed spill and decontamination solution, working from the outside in.

Clean the affected area with soap and water.

Disposal Plan
All waste generated from handling MOC-Val-OH, including contaminated PPE and spill cleanup

materials, must be treated as hazardous chemical waste.

Waste Segregation:
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Collect all MOC-Val-OH waste, including empty containers and contaminated materials, in

a designated and clearly labeled hazardous waste container.

Disposal:

Never dispose of MOC-Val-OH in the regular trash or down the drain.

Arrange for the disposal of the hazardous waste through your institution's environmental

health and safety department, which will coordinate with a licensed hazardous waste

disposal contractor.[2]
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Caption: Workflow for the safe handling of MOC-Val-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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